![molecular formula C24H23N5O4 B2792119 9-(4-methoxyphenyl)-1-methyl-3-(2-oxo-2-phenylethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione CAS No. 845664-67-7](/img/no-structure.png)
9-(4-methoxyphenyl)-1-methyl-3-(2-oxo-2-phenylethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
Overview
Description
Synthesis Analysis
The compound was synthesized using a tandem Knoevenagel–Michael protocol . The reaction involved phenylglyoxal hydrate, 1,3-dimethylbarbituric acid, and 4-hydroxy-6-methyl-2H-pyran-2-one. The yield was 83% , and the compound was obtained as white crystals with a melting point of 161–163°C .
Molecular Structure Analysis
properties
CAS RN |
845664-67-7 |
|---|---|
Product Name |
9-(4-methoxyphenyl)-1-methyl-3-(2-oxo-2-phenylethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione |
Molecular Formula |
C24H23N5O4 |
Molecular Weight |
445.479 |
IUPAC Name |
9-(4-methoxyphenyl)-1-methyl-3-phenacyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
InChI |
InChI=1S/C24H23N5O4/c1-26-21-20(22(31)29(24(26)32)15-19(30)16-7-4-3-5-8-16)28-14-6-13-27(23(28)25-21)17-9-11-18(33-2)12-10-17/h3-5,7-12H,6,13-15H2,1-2H3 |
InChI Key |
HZOLKUMEEUCONW-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=O)N(C1=O)CC(=O)C3=CC=CC=C3)N4CCCN(C4=N2)C5=CC=C(C=C5)OC |
solubility |
not available |
Origin of Product |
United States |
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